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Cat. No.: B147500 Get Quote

An In-depth Technical Guide to Tetramethylammonium Hexafluorophosphate

CAS Number: 558-32-7 Molecular Formula: C₄H₁₂F₆NP InChI Key: ZFKULDQWLXAKIM-

UHFFFAOYSA-N

Executive Summary
Tetramethylammonium hexafluorophosphate, hereafter referred to as TMAHPF₆, is a

quaternary ammonium salt extensively utilized as a supporting electrolyte in non-aqueous

electrochemistry.[1] Its high chemical and electrochemical stability, coupled with its solubility in

polar aprotic solvents, makes it an indispensable tool for researchers investigating redox

processes.[1] This guide provides a comprehensive overview of its physicochemical properties,

core applications, detailed experimental protocols, and its role in modern research fields,

including energy storage and biochemical analysis.

Physicochemical and Electrochemical Properties
TMAHPF₆ is a white, crystalline powder that is stable under typical laboratory conditions,

though it is sensitive to moisture.[2][3][4] Its key properties are summarized below.

Table 1: Physicochemical Properties of TMAHPF₆
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Property Value Citations

CAS Number 558-32-7 [2][5][6]

Molecular Formula C₄H₁₂F₆NP [2][6][7]

Molecular Weight 219.11 g/mol [2][4][5]

Appearance
White to pale cream crystalline

powder
[2][3][6]

Melting Point >300 °C (decomposes) [2][3][5][6]

Solubility

Soluble in water; Soluble in

polar aprotic solvents (e.g.,

acetonitrile, DMSO).

[2][3]

Table 2: Electrochemical Properties and Comparison
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Property

Tetramethylammon
ium
Hexafluorophosph
ate (TMAHPF₆)

Tetrabutylammoniu
m
Hexafluorophosph
ate (TBAHPF₆)

Citations

Cation
Tetramethylammoniu

m (TMA⁺)

Tetrabutylammonium

(TBA⁺)
[1]

Key Advantage

Smaller cation size

can lead to higher

ionic mobility and

conductivity.

Larger cation size

provides a very wide

electrochemical

window.

[1]

Electrochemical

Window

Possesses a wide

electrochemical

stability window

suitable for most

applications.[1]

Generally considered

to have one of the

widest potential

windows for non-

aqueous electrolytes.

[8][9]

[1][8][9]

Common Use

High-conductivity

applications; electric

double-layer

capacitors (EDLCs).

[1][10]

General-purpose non-

aqueous

electrochemistry;

when extreme

potentials are

required.[8][11]

[1][8][10][11]

Core Applications
Supporting Electrolyte in Electrochemistry
The primary application of TMAHPF₆ is as a supporting or background electrolyte in non-

aqueous electrochemical experiments.[1][12] In this role, it performs several critical functions:

Increases Solution Conductivity: It provides a high concentration of mobile, inert ions that

carry the bulk of the current through the solution.[11]

Minimizes IR Drop: By ensuring high conductivity, it reduces the uncompensated solution

resistance (iR drop), which can distort electrochemical measurements.
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Suppresses Ion Migration: The high concentration of "spectator" ions ensures that the

electroactive analyte reaches the electrode surface primarily through diffusion, simplifying

the analysis of results.[11]

The effectiveness of TMAHPF₆ stems from the electrochemical inertness of both the

tetramethylammonium (TMA⁺) cation and the hexafluorophosphate (PF₆⁻) anion, which are

resistant to oxidation and reduction over a wide potential range.[1][8]
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Role of TMAHPF₆ as a Supporting Electrolyte

Ions (TMA⁺, PF₆⁻) carry bulk current,
minimizing analyte migration and IR drop.

Bulk Solution

Working
Electrode

Analyte

Diffusion

TMA⁺ PF₆⁻ TMA⁺ PF₆⁻ TMA⁺ PF₆⁻
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Experimental Workflow: Cyclic Voltammetry

1. Polish
Working Electrode

2. Prepare 0.1 M
TMAHPF₆ Solution

(with Analyte)

3. Assemble
3-Electrode Cell

4. Deoxygenate
with Inert Gas

5. Connect to
Potentiostat

6. Set Scan
Parameters

7. Acquire
Voltammogram

8. Analyze
Redox Peaks

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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